Cas no 1260986-99-9 (Ethyl 3-(4-isopropylpiperazin-1-yl)-sulfonyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-(4-isopropylpiperazin-1-yl)-sulfonyl-1H-pyrazole-4-carboxylate
• CAS No: 1260986-99-9
• MF: C₁₃H₂₂N₄O₄S
• MW: 330.403181552887
• MDL: MFCD18194693
• CID: 3165791
• PubChem ID: 49807393
• Update Time: 2025-11-06

Ethyl 3-(4-isopropylpiperazin-1-yl)-sulfonyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-isopropylpiperazin-1-yl)-sulfonyl-1H-pyrazole-4-carboxylate
• ethyl 3-{[4-(propan-2-yl)piperazin-1-yl]sulfonyl}-1H-pyrazole-4-carboxylate
• Ethyl 3-[(4-isopropylpiperazin-1-yl)-sulfonyl]-1H-pyrazole-4-carboxylate
• 1260986-99-9
• AKOS005655783
• STL073058
• Ethyl3-((4-isopropylpiperazin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate
• BS-3086
• MFCD18194693
• ethyl 3-[(4-isopropylpiperazin-1-yl)sulfonyl]-1H-pyrazole-4-carboxylate
• Ethyl 3-((4-isopropylpiperazin-1-yl)sulfonyl)-1H-pyrazole-4-carboxylate
• ethyl 5-(4-propan-2-ylpiperazin-1-yl)sulfonyl-1H-pyrazole-4-carboxylate

• MDL： MFCD18194693
• Inchi： 1S/C13H22N4O4S/c1-4-21-13(18)11-9-14-15-12(11)22(19,20)17-7-5-16(6-8-17)10(2)3/h9-10H,4-8H2,1-3H3,(H,14,15)
• InChI Key： DDJYEJFTPIOETM-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OCC)C=NN1)(N1CCN(C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 330.13617637Da
• Monoisotopic Mass: 330.13617637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 3-(4-isopropylpiperazin-1-yl)-sulfonyl-1H-pyrazole-4-carboxylate

Ethyl 3-(4-isopropylpiperazin-1-yl)-sulfonyl-1H-pyrazole-4-carboxylate: A Versatile Scaffold in Modern Medicinal Chemistry

CAS No. 1260986-99-9 is the unique identifier for the compound Ethyl 3-(4-isopropylpiperazin-1-yl)-sulfonyl-1H-pyrazole-4-carboxylate, a structurally complex organic molecule that has garnered significant attention in contemporary drug discovery programs. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse biological activities, including anti-inflammatory, anticonvulsant, and kinase inhibition properties. The core structure features a 1H-pyrazole ring fused with a sulfonyl group and an isopropyl-substituted piperazine moiety, creating a pharmacophore with high potential for modulating G protein-coupled receptors (GPCRs) and enzyme targets.

The molecular architecture of Ethyl 3-(4-isopropylpiperazin-1-yl)-sulfonyl-1H-pyrazole-4-carboxylate is characterized by three key functional groups: (1) the pyrazole ring, which provides aromaticity and hydrogen-bonding capabilities; (2) the sulfonyl group, known for its ability to form strong interactions with serine/threonine kinases; and (3) the isopropyl-substituted piperazine, which enhances lipophilicity and bioavailability. These features collectively contribute to the compound's solubility profile and metabolic stability, making it an attractive candidate for lead optimization in pharmaceutical development.

Recent advancements in computational chemistry have enabled detailed molecular docking studies of CAS No. 1260986-99-9. Researchers at the University of Tokyo (2023) demonstrated that this scaffold exhibits high binding affinity to PDK1 (Phosphoinositide-dependent kinase 1), a critical node in cancer cell signaling pathways. The study revealed that the sulfonyl group forms a bidentate hydrogen bond with Asp85 in the ATP-binding pocket, while the isopropyl substituent occupies a hydrophobic subpocket, enhancing selectivity over related kinases like PDK2.

In parallel, preclinical investigations have explored the anti-inflammatory potential of this compound. A 2024 study published in *Journal of Medicinal Chemistry* reported that derivatives of Ethyl 3-(4-isopropylpiperazin-1-y)-sulfonyl-1H-pyrazole-4-carboxylic acid ester showed dose-dependent inhibition of COX-2 expression in LPS-stimulated macrophages. The ethoxycarbonyl ester functionality was found to improve cellular permeability compared to carboxylic acid analogs, achieving IC₅₀ values below 5 μM in vitro assays.

Synthetic strategies for this compound typically involve multistep organic reactions starting from substituted pyrazoles. A notable approach described by Merck Sharp & Dohme (WO2023/078567A) utilizes microwave-assisted sulfonation followed by piperazine coupling under phase-transfer catalysis conditions. This method achieves >85% yield while minimizing side-product formation through precise control of reaction parameters such as temperature (^~80°C) and solvent polarity (DMSO/MeCN mixtures).

The pharmacokinetic profile of CAS No. 1260986-99-9 has been extensively characterized using LC-HRMS techniques. Pharmacokinetic studies in Sprague-Dawley rats demonstrated oral bioavailability exceeding 70% after administration at 5 mg/kg dose levels. Metabolic stability tests revealed low clearance rates (^<5 mL/min/kg) across multiple species, suggesting favorable hepatic metabolism patterns that align with ADME-Tox requirements for clinical candidates.

Structure-based drug design efforts have further expanded this scaffold's therapeutic applications. Researchers at Novartis Institute identified a series of N-methylated analogs where modification of the piperazine nitrogen significantly enhanced BBB penetration without compromising target engagement. These findings were corroborated by PET imaging studies showing brain-to-plasma ratios >0.7 at steady-state concentrations.

In silico ADMET predictions using QSAR models indicate that this compound meets most criteria for clinical development: logP values between -0.5 and +1 suggest optimal lipophilicity balance; hERG inhibition tests predict >80% activity retention at therapeutic concentrations; and microsomal stability assays demonstrate half-lives >3 hours across rat, dog, and human liver preparations.

The versatility of this scaffold extends beyond traditional small-molecule therapeutics. Recent work from Stanford University's Department of Chemical Engineering has explored its use as a building block for covalent conjugation with biologics such as monoclonal antibodies through thiol-maleimide chemistry. This approach enables site-specific drug conjugation while preserving antibody integrity during storage conditions up to 4°C for extended periods.

In conclusion, Ethyl 3-(4-isopropylpiperazin-1-y)-sulfonyl-1H-pyrazole-4-carboxylic acid ethylester represents a promising platform molecule with broad applicability across multiple therapeutic areas including oncology, inflammation management, and neurodegenerative disease treatment pipelines. Its well-defined structural features combined with robust synthetic accessibility make it an ideal candidate for further medicinal chemistry exploration aimed at addressing unmet medical needs through precision medicine approaches.